2-Ethylhexyl acrylate
2-Ethylhexyl acrylate
2-Ethylhexyl acrylate can undergo free radical solution polymerization to yield its polymer. It can form a series of copolymers via atom transfer radical copolymerization. A study reports the emulsion terpolymerization of the product with styrene, methacrylic acid.
2-ethylhexyl acrylate (EHA) is one of the constituents of acrylic polymeric latex. It can undergo free-radical solution polymerization. EHA is known to undergo free radical emulsion co- polymerization with methyl methacrylate (MMA) to form pressure-sensitive adhesives. It may also form copolymers with acrylonitrile and acrylamide.
2-Ethylhexyl acrylates are classified under the ester group of compounds.
2-ethylhexyl acrylate appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Flash point 180°F. Used in making of paints and plastics.
2-Ethylhexyl acrylate is an enoate ester.
2-ethylhexyl acrylate (EHA) is one of the constituents of acrylic polymeric latex. It can undergo free-radical solution polymerization. EHA is known to undergo free radical emulsion co- polymerization with methyl methacrylate (MMA) to form pressure-sensitive adhesives. It may also form copolymers with acrylonitrile and acrylamide.
2-Ethylhexyl acrylates are classified under the ester group of compounds.
2-ethylhexyl acrylate appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Flash point 180°F. Used in making of paints and plastics.
2-Ethylhexyl acrylate is an enoate ester.
Brand Name:
Vulcanchem
CAS No.:
103-11-7
VCID:
VC20984291
InChI:
InChI=1S/C11H20O2/c1-4-7-8-10(5-2)9-13-11(12)6-3/h6,10H,3-5,7-9H2,1-2H3
SMILES:
CCCCC(CC)COC(=O)C=C
Molecular Formula:
C11H20O2
CH2=CHCOOC8H17
C11H20O2
CH2=CHCOOC8H17
C11H20O2
Molecular Weight:
184.27 g/mol
2-Ethylhexyl acrylate
CAS No.: 103-11-7
Cat. No.: VC20984291
Molecular Formula: C11H20O2
CH2=CHCOOC8H17
C11H20O2
Molecular Weight: 184.27 g/mol
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Specification
| Description | 2-Ethylhexyl acrylate can undergo free radical solution polymerization to yield its polymer. It can form a series of copolymers via atom transfer radical copolymerization. A study reports the emulsion terpolymerization of the product with styrene, methacrylic acid. 2-ethylhexyl acrylate (EHA) is one of the constituents of acrylic polymeric latex. It can undergo free-radical solution polymerization. EHA is known to undergo free radical emulsion co- polymerization with methyl methacrylate (MMA) to form pressure-sensitive adhesives. It may also form copolymers with acrylonitrile and acrylamide. 2-Ethylhexyl acrylates are classified under the ester group of compounds. 2-ethylhexyl acrylate appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Flash point 180°F. Used in making of paints and plastics. 2-Ethylhexyl acrylate is an enoate ester. |
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| CAS No. | 103-11-7 |
| Molecular Formula | C11H20O2 CH2=CHCOOC8H17 C11H20O2 |
| Molecular Weight | 184.27 g/mol |
| IUPAC Name | 2-ethylhexyl prop-2-enoate |
| Standard InChI | InChI=1S/C11H20O2/c1-4-7-8-10(5-2)9-13-11(12)6-3/h6,10H,3-5,7-9H2,1-2H3 |
| Standard InChI Key | GOXQRTZXKQZDDN-UHFFFAOYSA-N |
| Impurities | ACRYLIC ACID-0.009% BY WT (MAX); 2-ETHYL 4-METHYL PENTYL ACRYLATE-0.4% BY WT (MAX); WATER-0.05% BY WT (MAX) |
| SMILES | CCCCC(CC)COC(=O)C=C |
| Canonical SMILES | CCCCC(CC)COC(=O)C=C |
| Boiling Point | 417 to 424 °F at 760 mm Hg (NTP, 1992) 213.5 °C 214-218 °C 417-424°F |
| Colorform | Colorless liquid |
| Flash Point | 180 °F (NTP, 1992) 180 °F (82 °C) (open cup) 86 °C (closed cup) 82 °C o.c. 180°F |
| Melting Point | -130 °F (NTP, 1992) -90.0 °C -90 °C -130°F |
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